Cas no 596850-17-8 (2-Fluoro-4-(trifluoromethylthio)aniline)

• Product Name: 2-Fluoro-4-(trifluoromethylthio)aniline
• CAS No: 596850-17-8
• MF: C₇H₅F₄NS
• MW: 211.179914236069
• MDL: MFCD21807292
• CID: 4056532
• PubChem ID: 23034834
• Update Time: 2025-05-27

2-Fluoro-4-(trifluoromethylthio)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-fluoro-4-[(trifluoromethyl)thio]-
• 2-Fluoro-4-(trifluoroMethylthio)aniline
• 2-fluoro-4-[(trifluoromethyl)sulfanyl]aniline
• SCHEMBL3627129
• AS-40359
• 820-865-5
• 2-fluoro-4-trifluoromethylthioaniline
• 596850-17-8
• AKOS017691642
• EN300-219753
• CS-0181579
• C7H5F4NS
• 2-fluoro-4-((trifluoromethyl)thio)aniline
• 2-fluoro-4-((trifluoromethyl)sulfanyl)aniline
• 2-fluoro-4-(trifluoromethylsulfanyl)aniline
• MFCD21807292
• 2-Fluoro-4-(trifluoromethylthio)aniline

• MDL： MFCD21807292
• Inchi： 1S/C7H5F4NS/c8-5-3-4(1-2-6(5)12)13-7(9,10)11/h1-3H,12H2
• InChI Key： QNQRDYVNFVFUES-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(SC(F)(F)F)C=C1F

Computed Properties

• Exact Mass: 211.00788299Da
• Monoisotopic Mass: 211.00788299Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Fluoro-4-(trifluoromethylthio)aniline

Comprehensive Overview of 2-Fluoro-4-(trifluoromethylthio)aniline (CAS No. 596850-17-8): Properties, Applications, and Industry Trends

2-Fluoro-4-(trifluoromethylthio)aniline (CAS No. 596850-17-8) is a fluorinated aromatic amine derivative gaining traction in pharmaceutical and agrochemical research. This compound features a unique combination of fluoro and trifluoromethylthio functional groups, which enhance its reactivity and bioactivity. As industries increasingly prioritize fluorinated building blocks for drug discovery, this chemical has emerged as a valuable intermediate in synthesizing advanced materials and bioactive molecules.

The molecular structure of 2-Fluoro-4-(trifluoromethylthio)aniline contributes to its versatility. The electron-withdrawing trifluoromethylthio group (-SCF₃) and the fluoro substituent create distinct electronic effects, making it useful in cross-coupling reactions and heterocycle synthesis. Researchers frequently explore its potential in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds in precision medicine.

Recent studies highlight the role of 596850-17-8 in crop protection chemicals, addressing global concerns about sustainable agriculture. Its structural motifs appear in patented formulations targeting resistant pests, reflecting the agrochemical industry's shift toward environmentally benign fluorochemicals. This trend responds to regulatory pressures and consumer demand for low-residue pesticides, making 2-Fluoro-4-(trifluoromethylthio)aniline a compound of interest for green chemistry applications.

From a synthetic chemistry perspective, the compound’s amino group allows diverse derivatization pathways. It serves as a precursor for azo dyes, liquid crystal materials, and polymeric additives, catering to the electronics and coatings sectors. Industry reports suggest rising adoption in OLED materials, where fluorinated compounds improve device efficiency—a critical factor as display technologies evolve toward foldable and energy-saving screens.

Quality control of CAS 596850-17-8 involves rigorous HPLC and GC-MS analysis to ensure purity for sensitive applications. Suppliers emphasize batch-to-batch consistency, particularly for pharmaceutical GMP requirements. Storage recommendations typically include inert atmospheres and protection from light to preserve the aniline moiety’s stability, a detail crucial for laboratory handling protocols.

Market analysts note increasing patent filings referencing 2-Fluoro-4-(trifluoromethylthio)aniline, signaling its expanding industrial relevance. As bioisostere strategies gain prominence in drug design (replacing groups like -OH or -CH₃ with -SCF₃), this compound’s metabolic resistance and lipophilicity-modifying properties position it as a strategic asset in medicinal chemistry pipelines. Future research may explore its utility in proteolysis-targeting chimeras (PROTACs), an emerging therapeutic modality.

Environmental and toxicological profiles of 596850-17-8 remain under study, with preliminary data suggesting standard handling precautions for aromatic amines. The scientific community continues to investigate its biodegradation pathways, reflecting broader sustainability initiatives in chemical manufacturing. Regulatory compliance varies by region, but most jurisdictions classify it as a specialty chemical requiring standard laboratory safety measures.

In summary, 2-Fluoro-4-(trifluoromethylthio)aniline exemplifies the innovation driving modern fluorochemistry. Its dual applicability in life sciences and material engineering underscores the interdisciplinary nature of contemporary chemical research. With the global fluorochemical market projected to grow at 5.8% CAGR (2023-2030), this compound’s scientific and commercial significance will likely intensify, particularly in high-value niche applications demanding tailored molecular architectures.